Cas no 1138444-26-4 (N-(2-Chloro-6-iodopyridin-3-yl)pivalamide)

• Product Name: N-(2-Chloro-6-iodopyridin-3-yl)pivalamide
• CAS No: 1138444-26-4
• MF: C₁₀H₁₂ClIN₂O
• MW: 338.572553634644
• MDL: MFCD11857699
• CID: 1075269
• PubChem ID: 329771563
• Update Time: 2025-05-22

N-(2-Chloro-6-iodopyridin-3-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloro-6-iodopyridin-3-yl)pivalamide
• A-6002
• DTXSID80673877
• CS-0441303
• MFCD11857699
• AKOS015851250
• 1138444-26-4
• N-(2-Chloro-6-iodopyridin-3-yl)pivalamide, AldrichCPR
• N-(2-chloro-6-iodopyridin-3-yl)-2,2-dimethylpropanamide

• MDL： MFCD11857699
• Inchi： 1S/C10H12ClIN2O/c1-10(2,3)9(15)13-6-4-5-7(12)14-8(6)11/h4-5H,1-3H3,(H,13,15)
• InChI Key： QXSGQKGYTRBNNT-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=N1)Cl)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 337.96800
• Monoisotopic Mass: 337.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 41.99000
• LogP: 3.39720

N-(2-Chloro-6-iodopyridin-3-yl)pivalamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(2-Chloro-6-iodopyridin-3-yl)pivalamide

N-(2-Chloro-6-Iodopyridin-3-yl)Pivalamide: A Comprehensive Overview

N-(2-Chloro-6-Iodopyridin-3-yl)Pivalamide, also known by its CAS number 1138444-26-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with chlorine and iodine atoms at the 2 and 6 positions, respectively, along with a pivalamide group attached at the 3 position. The pivalamide moiety is a bulky and electron-withdrawing group, which imparts specific electronic and steric properties to the molecule. These properties make it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of N-(2-Chloro-6-Iodopyridin-3-yl)Pivalamide in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively. For instance, researchers have demonstrated its effectiveness in facilitating cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it serves as a chelating ligand to enhance the catalytic activity of palladium complexes. The presence of halogen atoms (chlorine and iodine) on the pyridine ring contributes to its versatility in coordinating with metal centers, making it an ideal candidate for such applications.

In addition to its catalytic applications, N-(2-Chloro-6-Iodopyridin-3-yl)Pivalamide has shown promise in the field of medicinal chemistry. Its structure allows for potential interactions with biological targets, particularly in scenarios where steric bulk and electronic modulation are critical. Recent research has focused on its role as a scaffold for drug design, where its ability to modulate enzyme activity or bind to specific receptors is being investigated. The bulky pivalamide group provides steric hindrance, which can be advantageous in designing molecules with improved pharmacokinetic profiles.

The synthesis of N-(2-Chloro-6-Iodopyridin-3-yl)Pivalamide involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of chlorine and iodine substituents is achieved through electrophilic substitution reactions, followed by coupling with the pivalamide group via nucleophilic substitution or other coupling methodologies. The choice of reaction conditions and reagents is crucial to ensure high yields and selectivity in each step.

From an environmental standpoint, N-(2-Chloro-6-Iodopyridin-3-yl)Pivalamide has been evaluated for its biodegradability and toxicity. Initial studies suggest that it exhibits moderate biodegradation under aerobic conditions, though further research is required to fully understand its environmental impact. Its toxicity profile is currently under investigation, with particular attention paid to its potential effects on aquatic organisms.

In terms of industrial applications, N-(2-Chloro-6-Iodopyridin-3-yl)Pivalamide has found use as an intermediate in the synthesis of advanced materials. Its role as a precursor for polymers or specialty chemicals underscores its importance in modern materials science. The compound's ability to undergo various transformations makes it a versatile building block for constructing complex molecular architectures.

Looking ahead, the future of N-(2-Chloro-6-Iodopyridin-3-yl)Pivalamide lies in its continued exploration across diverse chemical domains. Its unique combination of electronic and steric properties positions it as a valuable tool in both academic research and industrial applications. As new methodologies emerge for synthesizing and utilizing this compound, its role in advancing chemical science will undoubtedly expand further.